N-(3-methoxypropyl)-2-(1-naphthyloxy)acetamide

• IUPAC Name: N-(3-methoxypropyl)-2-naphthalen-1-yloxyacetamide
• InChI: InChI=1S/C16H19NO3/c1-19-11-5-10-17-16(18)12-20-15-9-4-7-13-6-2-3-8-14(13)15/h2-4,6-9H,5,10-12H2,1H3,(H,17,18)
• InChI Key: HPYVJJNLEWLPCF-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC(=O)COC1=CC=CC2=CC=CC=C21
• Molecular Formula: C16H19NO3
• Molecular Weight: 273.33 g/mol

Description

N-(3-methoxypropyl)-2-(1-naphthyloxy)acetamide, also known as MPNA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPNA is a white crystalline solid with a molecular weight of 285.36 g/mol.

Mechanism of Action

The mechanism of action of N-(3-methoxypropyl)-2-(1-naphthyloxy)acetamide is not fully understood, but it is believed to involve the modulation of ion channels, particularly the TRPV1 ion channel. TRPV1 is a non-selective cation channel that is involved in the perception of pain, heat, and inflammation. This compound has been shown to activate TRPV1, leading to the release of neurotransmitters and the modulation of neuronal activity.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, depending on the concentration and duration of exposure. At low concentrations, this compound has been shown to activate TRPV1 and induce the release of neurotransmitters, leading to the modulation of neuronal activity. At high concentrations, this compound has been shown to inhibit the activity of TRPV1 and induce cell death. This compound has also been shown to have anti-inflammatory and analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

N-(3-methoxypropyl)-2-(1-naphthyloxy)acetamide has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. This compound is also relatively easy to synthesize and can be obtained in large quantities. However, this compound has some limitations, such as its potential toxicity and the lack of information on its long-term effects.

Future Directions

There are several future directions for N-(3-methoxypropyl)-2-(1-naphthyloxy)acetamide research, including the investigation of its potential as a drug candidate for the treatment of various diseases, such as cancer, inflammation, and pain. This compound could also be explored as a tool for the study of ion channels and neuronal function. Additionally, the synthesis of new derivatives of this compound could lead to the development of new functional materials with unique properties.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various fields and to explore its long-term effects.

Scientific Research Applications

N-(3-methoxypropyl)-2-(1-naphthyloxy)acetamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and materials science. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of various diseases, such as cancer, inflammation, and pain. In neuroscience, this compound has been used as a tool to study the role of ion channels in neuronal function. In materials science, this compound has been explored as a building block for the synthesis of functional materials, such as liquid crystals and polymers.